N-(4-bromophenyl)-2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoacetamide
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Overview
Description
- Its molecular formula is C14H10BrN3O2.
- The compound features a furan ring and a hydrazine moiety, making it structurally interesting.
N-(4-bromophenyl)-2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoacetamide: , is a synthetic organic compound.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: BFA serves as a building block for designing new ligands and catalysts.
Biology and Medicine:
Industry: Limited industrial applications, but research continues.
Mechanism of Action
- BFA’s mechanism depends on the specific derivative:
- Some derivatives inhibit enzymes involved in cell proliferation.
- Others interfere with protein trafficking or vesicle transport.
- Molecular targets include kinases, phosphatases, and membrane proteins.
Comparison with Similar Compounds
Similar Compounds:
Uniqueness of BFA:
Remember that BFA’s applications are still an active area of research, and its unique structure continues to intrigue scientists
: https://pubchem.ncbi.nlm.nih.gov/compound/167606 : https://www.sciencedirect.com/science/article/pii/S004040200300438X : https://pubs.acs.org/doi/10.1021/jm00086a010 : https://www.ncbi.nlm.nih.gov/pmc/articles/PMC
Properties
Molecular Formula |
C13H10BrN3O3 |
---|---|
Molecular Weight |
336.14 g/mol |
IUPAC Name |
N-(4-bromophenyl)-N'-[(E)-furan-2-ylmethylideneamino]oxamide |
InChI |
InChI=1S/C13H10BrN3O3/c14-9-3-5-10(6-4-9)16-12(18)13(19)17-15-8-11-2-1-7-20-11/h1-8H,(H,16,18)(H,17,19)/b15-8+ |
InChI Key |
SOCCBOHWSLJARB-OVCLIPMQSA-N |
Isomeric SMILES |
C1=COC(=C1)/C=N/NC(=O)C(=O)NC2=CC=C(C=C2)Br |
Canonical SMILES |
C1=COC(=C1)C=NNC(=O)C(=O)NC2=CC=C(C=C2)Br |
Origin of Product |
United States |
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